Cas no 1696355-76-6 (1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one
• CAS No: 1696355-76-6
• MF: C₆H₂BrClF₂OS
• MW: 275.498285770416
• CID: 6232667
• PubChem ID: 103513713
• Update Time: 2025-09-28

1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one
• 1696355-76-6
• EN300-1935422

• Inchi： 1S/C6H2BrClF2OS/c7-2-1-3(12-5(2)8)4(11)6(9)10/h1,6H
• InChI Key： RAGQENSZBQAZSI-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C(C(F)F)=O)=C1)Cl

Computed Properties

• Exact Mass: 273.86663g/mol
• Monoisotopic Mass: 273.86663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1696355-76-6)

1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1696355-76-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique thiophene backbone and difluoroethyl moiety, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its structural features make it a valuable candidate for applications in drug discovery, agrochemicals, and electronic materials.

The growing interest in heterocyclic compounds like 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one is driven by their versatility and efficacy in modulating biological activity. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antiviral agents, topics that have surged in popularity due to recent global health challenges. Additionally, the compound's halogenated and fluorinated groups enhance its reactivity, making it a preferred choice for cross-coupling reactions in synthetic chemistry.

From an industrial perspective, CAS No. 1696355-76-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, chemists are exploring eco-friendly methods to produce such compounds. Questions like "How to optimize the synthesis of 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one?" or "What are the applications of fluorinated thiophene derivatives?" are frequently searched, reflecting the demand for innovative and efficient synthetic routes.

The compound's physicochemical properties, including its melting point, solubility, and stability, are critical for its practical applications. For instance, its lipophilicity and electron-withdrawing characteristics are pivotal in designing bioactive molecules with improved pharmacokinetic profiles. These attributes align with the current trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

In the realm of material science, 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one is explored for its potential in organic electronics, such as OLEDs and photovoltaic cells. The thiophene ring, known for its conjugated system, contributes to charge transport properties, while the difluoroethyl group can tune electronic characteristics. This dual functionality makes it a promising building block for next-generation semiconducting materials.

As the scientific community continues to investigate CAS No. 1696355-76-6, its relevance in high-throughput screening and combinatorial chemistry cannot be overstated. The compound's modular structure allows for diverse derivatization, enabling researchers to address pressing challenges in drug resistance and material degradation. With advancements in computational chemistry, predictive modeling of its behavior is now more accessible, further accelerating its adoption in research and development.

In summary, 1-(4-bromo-5-chlorothiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 1696355-76-6) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with the rising demand for halogenated and fluorinated compounds, ensure its continued prominence in scientific discourse. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the synergy between molecular design and functional utility.